(E)-N-(6-bromo-3-methylbenzo[d]thiazol-2(3H)-ylidene)-2,6-difluorobenzamide

• IUPAC Name: N-(6-bromo-3-methyl-1,3-benzothiazol-2-ylidene)-2,6-difluorobenzamide
• InChI: InChI=1S/C15H9BrF2N2OS/c1-20-11-6-5-8(16)7-12(11)22-15(20)19-14(21)13-9(17)3-2-4-10(13)18/h2-7H,1H3
• InChI Key: PGJIYBKLFOPXNR-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)Br)SC1=NC(=O)C3=C(C=CC=C3F)F
• Molecular Formula: C15H9BrF2N2OS
• Molecular Weight: 383.2 g/mol

Description

The compound is a benzothiazole derivative, which is a type of heterocyclic compound. Benzothiazoles are known for their diverse biological activities and are used in medicinal chemistry.

Molecular Structure Analysis

The compound contains a benzothiazole ring, a bromine atom, a methyl group, and a difluorobenzamide group. The presence of these functional groups can influence the compound’s reactivity and properties.

Chemical Reactions Analysis

Benzothiazole derivatives can participate in a variety of chemical reactions, including cycloaddition. The specific reactions this compound can undergo would depend on the conditions and reagents present.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the bromine atom might make the compound more dense and reactive, while the amide group could influence its solubility.

Scientific Research Applications

Cytotoxic Activity

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Antibacterial Activity

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Pharmaceutical Testing

. This suggests that it could be used in drug discovery and development processes, including preclinical testing and potentially clinical trials.

Chemical Research

. Its properties, such as its molecular weight and structure, can be studied and it can be used in the synthesis of other compounds.

Early Discovery Research

. This suggests that it could be used in the early stages of research, such as in the discovery of new chemical reactions or biological processes.

Reference Standards

. In analytical chemistry, reference standards are used to ensure the accuracy and reliability of analytical results.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which the compound is used. Benzothiazoles are often used for their antimicrobial, anticancer, and anti-inflammatory properties.

Future Directions

The future research directions would depend on the compound’s properties and potential applications. Given the biological activity of benzothiazoles, this compound could be studied further for potential medicinal uses.